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Compound of Interest

Compound Name: The K4 peptide

Cat. No.: B12380517

Get Quote

Introduction and Principle of Action

The K4 peptide, with the sequence (KIAALKE)4, is a positively charged, synthetic a-helical
peptide. It operates as part of a high-affinity, specific, biorthogonal targeting system in
conjunction with its complementary negatively charged partner peptide, E4, which has the
sequence (EIAALEK)4.[1][2] The two peptides spontaneously self-assemble to form a stable
heterodimeric coiled-coil structure.[3]

This system enables highly selective targeting of specific cell populations. The strategy
involves two key components:

Target Cell Modification: The target cells are genetically engineered to express the K4
peptide on their outer membrane. This is typically achieved by fusing the K4 sequence to a
known transmembrane domain, anchoring the targeting peptide to the cell surface.[1]

Delivery Vehicle Functionalization: A therapeutic or imaging agent is encapsulated within a
nanocarrier, such as a liposome, which is surface-functionalized with the complementary E4
peptide.[1]
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When the E4-functionalized carrier is introduced, it will selectively bind to the K4-expressing
cells through the high-affinity coiled-coil interaction. This binding can trigger membrane fusion
between the liposome and the cell, leading to the direct delivery of the encapsulated cargo into
the cytoplasm of the target cell.[1][4] This method bypasses traditional endosomal pathways,
potentially increasing the therapeutic efficacy of the payload.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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